Cas no 58041-21-7 (5,6-Diphenyl-2,3-dihydro-4H-1,4lambda~4~-oxathiin-4-one)

• Product Name: 5,6-Diphenyl-2,3-dihydro-4H-1,4lambda~4~-oxathiin-4-one
• CAS No: 58041-21-7
• MF: C₁₆H₁₄O₂S
• MW: 270.346163272858
• CID: 2833297
• PubChem ID: 22757885
• Update Time: 2025-04-21

5,6-Diphenyl-2,3-dihydro-4H-1,4lambda~4~-oxathiin-4-one Chemical and Physical Properties

Names and Identifiers

• 58041-21-7
• 5,6-Diphenyl-2,3-dihydro-4H-1,4lambda~4~-oxathiin-4-one
• DTXSID70628154
• SCHEMBL11583411

• Inchi： 1S/C16H14O2S/c17-19-12-11-18-15(13-7-3-1-4-8-13)16(19)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： NLFKQWFQBZQJAK-UHFFFAOYSA-N
• SMILES： S1(CCOC(C2C=CC=CC=2)=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.07145086Da
• Monoisotopic Mass: 270.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.5Ų